Cas no 2248418-45-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate
• CAS No: 2248418-45-1
• MF: C₁₃H₁₀BrNO₄
• MW: 324.126802921295
• CID: 5891827
• PubChem ID: 165733086
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate
• EN300-6524929
• 2248418-45-1

• Inchi： 1S/C13H10BrNO4/c14-8-4-3-7-11(16)19-15-12(17)9-5-1-2-6-10(9)13(15)18/h1-2,4-6,8H,3,7H2/b8-4+
• InChI Key： IJLHDVZPPSNLSD-XBXARRHUSA-N
• SMILES： Br/C=C/CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.97932g/mol
• Monoisotopic Mass: 322.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate (CAS No. 2248418-45-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate, identified by its CAS number 2248418-45-1, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, incorporating both dioxo and bromoalkene functional groups, which are known to contribute significantly to its biological activity. The presence of an isoindole scaffold further enhances its potential as a building block for drug discovery initiatives.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate (CAS No. 2248418-45-1) consists of a fused ring system featuring a dioxo moiety at the 1,3 positions and a double bond at the 4E position of the pentenoate side chain. The bromo substituent on the pentenoate unit introduces electrophilic reactivity, making this compound a valuable intermediate in synthetic chemistry. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to interact with biological targets in multiple ways.

In recent years, there has been a growing interest in isoindole derivatives as pharmacological candidates due to their demonstrated efficacy in various preclinical studies. The dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enoate (CAS No. 2248418-45-1) is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological receptors, thereby modulating receptor affinity and binding affinity. Additionally, the conjugated system formed by the double bond and the adjacent heterocyclic ring enhances electronic delocalization, which is often crucial for optimal pharmacological activity.

The bromoalkene moiety in this compound serves as a versatile handle for further chemical modifications. For instance, it can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl or amino groups, respectively. These modifications are frequently employed in medicinal chemistry to optimize pharmacokinetic properties and target specificity. The versatility of this structural feature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4E)-5-bromopent-4-enolate (CAS No. 2248418) a promising candidate for derivative synthesis aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies have suggested that derivatives of 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl ( 4 E ) -5 -bromopent -4 -enoate (CAS No. 2248418) may interact with enzymes and receptors involved in metabolic pathways associated with inflammation and cancer. These findings align with current research trends that emphasize the development of small-molecule modulators capable of regulating such pathways. The compound’s ability to mimic natural bioactive scaffolds while incorporating synthetic modifications positions it as a key player in next-generation drug discovery efforts.

The synthesis of 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl ( 4 E ) -5 -bromopent -4 enoate (CAS No. 2248418) presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity during functionalization is critical to achieving the desired pharmacophore without introducing unwanted side products. However, recent methodological improvements in transition-metal catalysis have made it possible to construct complex heterocyclic systems more efficiently than ever before. These advancements are particularly relevant for compounds like (CAS No.), where intricate stereochemistry must be preserved.

In conclusion,(name) represents a structurally intriguing compound with significant potential in medicinal chemistry research. Its unique combination of functional groups—namely the dioxo, bromoalkene, and isoindole moieties—makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As computational and synthetic methodologies continue to evolve,(name)(CAS No.) is poised to play an increasingly important role in drug discovery initiatives aimed at addressing unmet medical needs.